Cas no 1257861-19-0 (7-Cyclopropylquinoline)

• Product Name: 7-Cyclopropylquinoline
• CAS No: 1257861-19-0
• MF: C₁₂H₁₁N
• MW: 169.222442865372
• MDL: MFCD28657574
• CID: 5521263
• PubChem ID: 59612868
• Update Time: 2025-05-19

7-Cyclopropylquinoline Chemical and Physical Properties

Names and Identifiers

• 7-Cyclopropylquinoline

• MDL： MFCD28657574
• Inchi： 1S/C12H11N/c1-2-10-5-6-11(9-3-4-9)8-12(10)13-7-1/h1-2,5-9H,3-4H2
• InChI Key： QJAOJQZEGQWLQS-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(C3CC3)C=2)C=CC=1

Computed Properties

• Exact Mass: 169.089149355g/mol
• Monoisotopic Mass: 169.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.9Ų

Additional information on 7-Cyclopropylquinoline

Introduction to 7-Cyclopropylquinoline (CAS No: 1257861-19-0)

7-Cyclopropylquinoline, identified by the Chemical Abstracts Service Number (CAS No) 1257861-19-0, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and utility in drug discovery. The structural motif of 7-cyclopropylquinoline features a quinoline core substituted with a cyclopropyl group at the 7-position, which imparts unique electronic and steric properties that make it a promising scaffold for developing novel therapeutic agents.

The 7-cyclopropylquinoline scaffold has been extensively studied for its potential applications in addressing various diseases, particularly in oncology and infectious diseases. The cyclopropyl group, a small three-membered carbon ring, introduces steric hindrance that can modulate the binding affinity and selectivity of the molecule towards biological targets. This feature is particularly valuable in drug design, as it allows for fine-tuning of molecular interactions to enhance efficacy while minimizing off-target effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 7-cyclopropylquinoline with high precision. Studies have demonstrated that this compound can interact with proteins involved in cancer cell proliferation and survival, making it a candidate for developing kinase inhibitors or other targeted therapies. For instance, computational studies suggest that 7-cyclopropylquinoline may bind to the ATP-binding pockets of certain tyrosine kinases, disrupting their function and inhibiting tumor growth.

In addition to its potential in oncology, 7-cyclopropylquinoline has shown promise in combating infectious diseases. Research indicates that modifications to the quinoline core, such as the introduction of a cyclopropyl group at the 7-position, can enhance antimicrobial properties while reducing resistance development. This is particularly relevant in the context of rising antimicrobial resistance (AMR), where novel compounds with unique mechanisms of action are urgently needed.

The synthesis of 7-cyclopropylquinoline involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the cyclopropyl moiety. Advances in catalytic methods have enabled more efficient and sustainable synthesis pathways, reducing the environmental impact of producing this compound.

One of the most compelling aspects of 7-cyclopropylquinoline is its versatility as a drug discovery scaffold. Researchers have explored various derivatives of this compound, modifying different positions on the quinoline ring or incorporating additional functional groups to enhance biological activity. These derivatives have been screened against diverse disease targets, including inflammation, neurodegenerative disorders, and metabolic diseases.

The pharmacokinetic properties of 7-cyclopropylquinoline are also an area of active investigation. Studies have examined its solubility, metabolic stability, and distribution within biological systems to assess its potential as an oral therapeutic agent. Optimizing these properties is crucial for developing drug candidates that can reach target tissues effectively and maintain therapeutic levels over time.

Preclinical studies have provided valuable insights into the safety and efficacy profiles of 7-cyclopropylquinoline derivatives. Animal models have been used to evaluate toxicity, pharmacokinetics, and potential therapeutic benefits across different disease models. These studies have identified promising leads that are being advanced towards clinical trials in human patients.

The development of 7-cyclopropylquinoline as a therapeutic agent aligns with broader trends in medicinal chemistry towards rational drug design and structure-based drug discovery. By leveraging computational tools and high-throughput screening techniques, researchers can rapidly identify promising candidates for further development. This approach not only accelerates the drug discovery process but also increases the likelihood of success in clinical trials.

The future prospects for 7-cyclopropylquinoline are bright, with ongoing research focused on expanding its therapeutic applications and improving its pharmacological properties. Collaborative efforts between academic institutions, pharmaceutical companies, and biotech firms are essential for translating laboratory discoveries into safe and effective treatments for patients worldwide.